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Compound of Interest

Compound Name: IT-143B

Cat. No.: B15564318

Technical Support for IT-143B: Data Not
Available

Efforts to compile a technical support center, including troubleshooting guides and FAQs, for
avoiding the off-target effects of IT-143B have been unsuccessful due to a lack of publicly
available scientific data on the compound.

A comprehensive search for information regarding the mechanism of action, off-target effects,
and experimental protocols for IT-143B did not yield the necessary details to create the
requested content for researchers, scientists, and drug development professionals.

IT-143B is identified as a rare, higher homologue of the piericidin class, isolated from a
Streptomyces species.[1] It has demonstrated activity against the fungus Aspergillus fumigatus,
the gram-positive bacterium Micrococcus luteus, and KB carcinoma cells.[1] However, its
broader pharmacological effects remain largely unexplored due to its limited availability.[1] The
compound is soluble in ethanol, methanol, DMF, and DMSO.[1]

The following critical information, which is necessary to generate the requested troubleshooting
guides, data tables, and diagrams, is not available in the public domain:

o Mechanism of Action: Detailed information on the specific molecular targets and signaling
pathways modulated by IT-143B is not available.
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» Off-Target Effects: There is no published data on the unintended molecular interactions or
cellular effects of IT-143B.

e Quantitative Data: Key metrics such as binding affinities, IC50/EC50 values for both on-
target and potential off-target interactions, and optimal concentration ranges for various
experimental systems have not been documented in accessible literature.

o Experimental Protocols: Standardized and validated protocols for the use of IT-143B in
different experimental models are not publicly available.

Without this foundational scientific data, it is not possible to provide specific guidance on
mitigating off-target effects, troubleshoot potential experimental issues, or present quantitative
data and signaling pathway diagrams as requested.

Further research and publication in peer-reviewed scientific journals are required to elucidate
the pharmacological profile of IT-143B before such a technical support resource can be
developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15564318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

